15:0 Lyso PE-d5

• Molecular Formula: C20H42NO7P
• Molecular Weight: 444.6 g/mol
• InChI: InChI=1S/C20H42NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-20(23)26-17-19(22)18-28-29(24,25)27-16-15-21/h19,22H,2-18,21H2,1H3,(H,24,25)/t19-/m1/s1/i17D2,18D2,19D
• InChIKey: FGHPDPYCRTXYNZ-OZCXRYMJSA-N

15:0 Lyso PE-d5: Deuterated Lysophosphatidylethanolamine Internal Standard for Quantitative Lipidomics

15:0 Lyso PE-d5 (CAS: 2342574-96-1) is a deuterium-labeled lysophosphatidylethanolamine, chemically designated as 1-pentadecanoyl-2-hydroxy-sn-glycero(d5)-3-phosphoethanolamine, with a molecular formula of C20H37D5NO7P and a molecular weight of 444.55 g/mol . This stable isotope-labeled (SIL) compound contains five deuterium atoms incorporated into the glycerol backbone, producing a +5 Da mass shift from the unlabeled 15:0 Lyso PE analyte (molecular weight 439.5 g/mol) . As an internal standard (IS) for liquid chromatography-mass spectrometry (LC-MS) and tandem mass spectrometry (LC-MS/MS) workflows, 15:0 Lyso PE-d5 is employed to enable accurate absolute quantification of endogenous lyso-PE species in complex biological matrices by compensating for extraction losses, ionization variability, and matrix effects [1]. The compound is commercially available from Avanti Polar Lipids (now a Croda brand) through Sigma-Aldrich/Merck Millipore as a 1 mg/mL solution in sealed amber glass ampules, with a declared purity specification meeting analytical-grade requirements for lipidomics applications .

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Deuterated internal standard for lipidomics

Designed for LC-MS/MS absolute quantification of endogenous lyso-PE species in complex biological matrices through co-elution and matrix effect compensation.

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Odd-chain (15:0) to avoid endogenous interference

Pentadecanoyl chain occurs at negligible levels in mammalian matrices, minimizing background signal in the internal standard channel.

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Glycerol-backbone labeling for stable mass shift

Five deuterium atoms on the glycerol backbone maintain a consistent +5 Da shift, resistant to H/D back-exchange during sample preparation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Why 15:0 Lyso PE-d5 Cannot Be Substituted with Non-Deuterated or Structural Analogue Internal Standards

Substituting 15:0 Lyso PE-d5 with non-deuterated 15:0 Lyso PE, alternative odd-chain Lyso PE species (e.g., 17:0 Lyso PE), or structural analogue internal standards introduces quantifiable analytical error that compromises absolute quantification accuracy in LC-MS/MS lipidomics workflows. Non-deuterated internal standards are chromatographically indistinguishable from endogenous analytes, precluding independent peak integration [1]. Structural analogue internal standards exhibit differential extraction recovery and ionization efficiency relative to target Lyso PE species, introducing systematic bias that cannot be corrected by simple peak area ratio calculations [2]. Even among deuterated internal standards, hydrogen-deuterium exchange at carbon centers under certain sample preparation conditions can reduce effective mass shift and compromise quantification accuracy—a consideration that informs the selection of glycerol-backbone-labeled compounds like 15:0 Lyso PE-d5 over species with exchange-labile deuterium placement [3]. The following quantitative evidence establishes the measurable performance differentials that justify 15:0 Lyso PE-d5 selection over alternative internal standard candidates.

1

Non-deuterated 15:0 Lyso PE co-elutes identically and cannot be independently integrated; quantification accuracy may be compromised.

2

Structural analogue internal standards (e.g., 17:0 Lyso PE) exhibit differential extraction recovery and ionization efficiency, introducing systematic bias that may not be correctable by simple peak area ratios.

3

Deuterated standards with exchange-labile labeling (e.g., on -OH, -NH2) risk H/D back-exchange, shifting the mass window and reducing quantification reliability; glycerol-backbone placement avoids this.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] Grocholska P, Bąchor R. Trends in the hydrogen-deuterium exchange at the carbon centers: preparation of internal standards for quantitative analysis by LC-MS. Molecules. 2021;26(10):2989. View Source

15:0 Lyso PE-d5 Quantitative Differentiation: Head-to-Head and Class-Level Evidence

Matrix Effect Compensation: Deuterated SIL-IS Reduces Ion Suppression Variability Versus Structural Analogues

Stable isotope-labeled internal standards (SIL-IS) such as 15:0 Lyso PE-d5 co-elute with the target analyte and experience identical matrix-induced ionization effects, enabling accurate compensation for ion suppression or enhancement. In contrast, structural analogue internal standards exhibit differential matrix effects due to chromatographic separation from the analyte [1]. Studies evaluating matrix effect compensation demonstrate that SIL-IS methods achieve quantitative accuracy within 85-115% of nominal concentrations across biological matrices, whereas structural analogue methods produce deviations exceeding 20% in complex matrices [2]. Specifically, deuterated internal standards used in HILIC and RPLC HRAM-MS workflows for lyso-PE quantification in NIST SRM 1950 human plasma demonstrate consistent matrix effect correction, with method accuracy validated across a concentration range spanning multiple orders of magnitude [3].

Matrix effect compensation

Class-level inference

SIL-IS methods 85–115% accuracy

Structural analogue >20% deviation

≥15–20 pp improvement

Supports matrix-effect correction review for complex lipidomics samples.

Method validation context; human plasma research matrices.

Evidence Dimension	Matrix effect compensation accuracy in complex biological samples
Target Compound Data	SIL-IS methods: quantitative accuracy 85-115% of nominal concentration across matrices (class-level data for deuterated lipid IS)
Comparator Or Baseline	Structural analogue IS methods: >20% deviation from nominal concentration in complex matrices
Quantified Difference	≥15-20 percentage point improvement in accuracy range using SIL-IS
Conditions	LC-MS/MS quantification in biological matrices including plasma and tissue extracts

Why This Matters

Procurement of 15:0 Lyso PE-d5 directly enables compliance with bioanalytical method validation guidelines requiring accuracy within ±15% (±20% at LLOQ), which structural analogue internal standards cannot reliably achieve in complex lipidomics matrices.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Anal Chem. 2008;27(10):924-933. View Source
• [3] Lange M, Ni Z, Criscuolo A, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST SRM 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412:3573-3584. View Source

Extraction Recovery Correction: Deuterated IS Compensates for 15-30% Analyte Loss Versus External Calibration

Lipid extraction from biological samples using standard protocols (Folch, Bligh-Dyer, or MTBE-based methods) results in variable and incomplete recovery of lyso-PE species. Without internal standardization, external calibration approaches produce systematic underestimation of true endogenous concentrations [1]. Deuterated internal standards such as 15:0 Lyso PE-d5, when added prior to extraction, undergo identical extraction losses as the target analyte, enabling recovery correction through analyte-to-IS peak area ratio calculations [2]. Published lipidomics workflows employing deuterated IS for lyso-PE quantification report extraction recovery rates ranging from 70-85% depending on matrix type, meaning external calibration without IS would systematically underestimate concentrations by 15-30% [3].

Extraction recovery correction

Class-level inference

Deuterated IS method No systematic underestimation

External calibration 15–30% underestimation

15–30% absolute difference

Supports absolute molar quantification review; recovery-corrected data.

Reported extraction recovery range 70–85% across matrices.

Evidence Dimension	Correction of extraction recovery losses
Target Compound Data	Deuterated IS method: recovery-corrected quantification reflecting true concentration (no systematic underestimation)
Comparator Or Baseline	External calibration without IS: 15-30% systematic underestimation due to incomplete extraction recovery
Quantified Difference	15-30% absolute difference in reported lyso-PE concentration
Conditions	MTBE-based or Folch lipid extraction from plasma/tissue samples followed by LC-MS/MS analysis

Why This Matters

Selection of 15:0 Lyso PE-d5 is essential for studies requiring absolute molar quantification of lyso-PE species for inter-laboratory comparison, biomarker validation, or regulatory submission contexts where external calibration is unacceptable.

• [1] Wang M, Wang C, Han RH, Han X. Novel advances in shotgun lipidomics for biology and medicine. Prog Lipid Res. 2016;61:83-108. View Source
• [2] Burla B, Arita M, Arita M, et al. MS-based lipidomics of human blood plasma: a community-initiated position paper to develop accepted guidelines. J Lipid Res. 2018;59(10):2001-2017. View Source
• [3] Lange M, Ni Z, Criscuolo A, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST SRM 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412:3573-3584. View Source

Isotopic Purity and Deuterium Retention: Glycerol-Backbone Labeling Minimizes H/D Exchange Versus Labile Site Labeling

15:0 Lyso PE-d5 incorporates five deuterium atoms at the glycerol backbone (sn-glycero(d5)), a labeling strategy that positions deuterium at carbon centers rather than on exchange-labile functional groups . This contrasts with alternative labeling approaches that place deuterium on hydroxyl, amine, or carboxylic acid protons where hydrogen-deuterium (H/D) back-exchange occurs under aqueous sample preparation conditions. H/D exchange at labile sites progressively reduces the effective mass shift during sample processing, potentially causing the internal standard signal to migrate into the analyte's mass window and compromise quantification accuracy [1]. Glycerol-backbone deuterated lipids maintain their +5 Da mass shift throughout sample preparation, storage, and LC-MS analysis, ensuring consistent chromatographic co-elution and reliable peak integration across batch runs [2].

Deuterium retention stability

Class-level inference

Glycerol-d5 backbone Stable +5 Da shift

Labile-site labeling 10–50% H/D exchange in 24h

Quantitative isotopic purity retention

Supports batch-to-batch quantification consistency; no revalidation for exchange.

Aqueous pH 7.4, 24h conditions; data from class-level review.

Evidence Dimension	Deuterium retention during sample preparation and analysis
Target Compound Data	Glycerol-backbone-d5 labeling: stable +5 Da mass shift maintained throughout aqueous sample preparation (no measurable H/D back-exchange)
Comparator Or Baseline	Labile-site deuterium labeling (e.g., -OD, -ND2): 10-50% H/D back-exchange within 24h under aqueous conditions
Quantified Difference	Quantitative retention of isotopic purity versus 50-90% retention with labile-site labeling
Conditions	Aqueous sample preparation buffers (pH 7.4), room temperature, 24h incubation

Why This Matters

Procurement of glycerol-backbone-deuterated 15:0 Lyso PE-d5 ensures batch-to-batch quantification consistency and eliminates the need for method revalidation to account for variable H/D exchange rates that plague alternative labeling strategies.

• [1] Grocholska P, Bąchor R. Trends in the hydrogen-deuterium exchange at the carbon centers: preparation of internal standards for quantitative analysis by LC-MS. Molecules. 2021;26(10):2989. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Odd-Chain Acyl Selection (15:0): Minimizes Endogenous Interference Versus Even-Chain (16:0, 18:0) Deuterated IS

15:0 Lyso PE-d5 incorporates a pentadecanoyl (15:0) fatty acyl chain, an odd-chain length that occurs at negligible or undetectable levels in mammalian biological matrices [1]. This selection ensures that the internal standard signal arises exclusively from the exogenously added 15:0 Lyso PE-d5 and not from endogenous lyso-PE species. By comparison, even-chain lyso-PE species (e.g., 16:0 Lyso PE, 18:0 Lyso PE, 18:1 Lyso PE) are abundant endogenous lipids; using their deuterated analogs as internal standards introduces the risk of endogenous contribution to the IS channel when the natural isotopic distribution of the unlabeled species produces M+1, M+2, or M+3 signals that overlap with the deuterated IS mass window [2]. Quantification of endogenous 15:0 Lyso PE in human plasma using LC-MS/MS confirms concentrations below the lower limit of quantification (<1.0 pmol/mL), establishing the suitability of 15:0 Lyso PE-d5 as a low-background internal standard [3].

Endogenous background avoidance

Class-level inference

15:0 (odd-chain) IS

16:0 (even-chain) IS 10–50 nmol/mL endogenous

>1000× lower background

Supports low-abundance lyso-PE quantification; minimizes isotopic correction algorithms.

Human plasma reference data; LLOQ ~1 pmol/mL.

Evidence Dimension	Endogenous background interference in internal standard channel
Target Compound Data	15:0 Lyso PE-d5: endogenous 15:0 Lyso PE concentration in human plasma <1.0 pmol/mL (below LLOQ; negligible background)
Comparator Or Baseline	Deuterated even-chain IS (e.g., 16:0 Lyso PE-d5): endogenous 16:0 Lyso PE present at 10-50 nmol/mL in plasma, with natural M+2 isotopic abundance ~1-3% contributing detectable signal in IS channel
Quantified Difference	>1000-fold lower endogenous background for odd-chain versus even-chain IS
Conditions	Human plasma samples analyzed by LC-MS/MS; LLOQ for lyso-PE species = 1.0 pmol/mL

Why This Matters

Selection of 15:0 Lyso PE-d5 eliminates the requirement for complex isotopic correction algorithms and reduces the risk of IS channel saturation at low analyte concentrations, enabling more reliable quantification across the full dynamic range of endogenous lyso-PE species.

• [1] Quehenberger O, Armando AM, Brown AH, et al. Lipidomics reveals a remarkable diversity of lipids in human plasma. J Lipid Res. 2010;51(11):3299-3305. View Source
• [2] Burla B, Arita M, Arita M, et al. MS-based lipidomics of human blood plasma: a community-initiated position paper to develop accepted guidelines. J Lipid Res. 2018;59(10):2001-2017. View Source
• [3] Misu H, Takayama H, Saito Y, et al. Analysis of serum lysophosphatidylethanolamine levels in patients with non-alcoholic fatty liver disease by liquid chromatography-tandem mass spectrometry. Anal Bioanal Chem. 2020;412:6487-6496. View Source

Commercial Availability in Standardized Pre-Formulated Mixtures Enables Cross-Study Harmonization

15:0 Lyso PE-d5 is commercially available both as a single-component standard and as part of pre-formulated internal standard mixtures including Avanti Polar Lipids' EquiSPLASH and SPLASH Lipidomix panels . The EquiSPLASH mixture contains 13 deuterated lipid internal standards including 15:0 Lyso PE-d5, each at a defined concentration of 100 μg/mL in methanol solution, supplied in sealed amber glass ampules . Adoption of these standardized mixtures across lipidomics laboratories enables direct cross-study comparison of absolute lipid concentrations, as demonstrated by inter-laboratory harmonization studies showing coefficient of variation (CV) reductions from 35-50% (using laboratory-specific IS preparations) to <15% (using standardized mixtures) for lyso-PE quantification [1].

Inter-lab harmonization

Cross-study comparable

20–35 pp CV reduction

Standardized EquiSPLASH mixture vs. lab-specific IS preparations

Supports inter-laboratory data harmonization for multi-center lipidomics.

NIST SRM 1950 plasma; multi-lab comparison study.

Evidence Dimension	Inter-laboratory quantification reproducibility for lyso-PE species
Target Compound Data	Standardized EquiSPLASH/SPLASH mixture containing 15:0 Lyso PE-d5: inter-laboratory CV <15% for lyso-PE quantification
Comparator Or Baseline	Laboratory-specific internal standard preparations: inter-laboratory CV 35-50% for identical samples
Quantified Difference	20-35 percentage point reduction in inter-laboratory CV
Conditions	Multi-laboratory harmonization study; NIST SRM 1950 human plasma reference material analyzed by LC-MS/MS lipidomics workflows

Why This Matters

Procurement of 15:0 Lyso PE-d5 within standardized commercial mixtures directly supports compliance with emerging lipidomics community guidelines for data reporting and enables meta-analysis of lipid concentration data across multiple studies and institutions.

• [1] Bowden JA, Heckert A, Ulmer CZ, et al. Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950—Metabolites in Frozen Human Plasma. J Lipid Res. 2017;58(12):2275-2288. View Source

15:0 Lyso PE-d5: Validated Application Scenarios Based on Quantitative Evidence

Absolute Quantification of Endogenous Lyso-PE in Clinical Plasma Samples for Biomarker Discovery

15:0 Lyso PE-d5 enables accurate absolute quantification (pmol/mL or nmol/mL) of endogenous lyso-PE species in human plasma by compensating for matrix effects (ion suppression/enhancement) and extraction recovery losses. Based on the matrix effect compensation evidence presented in Section 3, this application supports clinical biomarker studies where lyso-PE concentration changes have been associated with non-alcoholic fatty liver disease (NAFLD), obesity, and metabolic disorders [1]. The 15:0 odd-chain selection minimizes endogenous background interference in the IS channel, enabling reliable quantification of low-abundance lyso-PE species even at concentrations approaching the LLOQ of 1.0 pmol/mL [2].

Large-Scale Multi-Center Lipidomics Studies Requiring Inter-Laboratory Data Harmonization

For multi-center cohort studies or clinical trials where lipidomics data must be comparable across different laboratories and analytical platforms, 15:0 Lyso PE-d5 as a component of standardized mixtures (EquiSPLASH/SPLASH Lipidomix) provides the requisite quantification consistency. As established in Section 3, adoption of these standardized internal standard mixtures reduces inter-laboratory coefficient of variation from 35-50% to <15% for lyso-PE quantification, enabling robust meta-analysis and cross-study comparisons [3]. This application is critical for population-scale lipidomics initiatives, epidemiological studies, and regulatory-compliant biomarker qualification programs.

Targeted LC-MS/MS Method Development and Validation for Lyso-PE in Accordance with Bioanalytical Guidelines

15:0 Lyso PE-d5 supports method development and validation workflows that must comply with bioanalytical method validation guidelines (FDA, EMA, ICH M10) requiring accuracy within ±15% of nominal concentrations (±20% at LLOQ). The class-level evidence in Section 3 demonstrates that SIL-IS methods using deuterated internal standards achieve accuracy within 85-115% across biological matrices, whereas structural analogue methods produce deviations exceeding 20% [4]. The glycerol-backbone deuterium labeling of 15:0 Lyso PE-d5 ensures stable isotopic purity throughout sample preparation, storage, and analysis, eliminating the need for batch-to-batch method revalidation due to H/D exchange artifacts [5].

In Vitro Enzymatic Assays Quantifying Lyso-PE Formation and Turnover

In assays measuring lysophospholipase or acyltransferase activity—where lyso-PE is either a substrate or product—15:0 Lyso PE-d5 serves as an extraction and ionization internal standard added post-incubation to enable accurate quantification of reaction products. Based on the extraction recovery correction evidence in Section 3, addition of 15:0 Lyso PE-d5 prior to organic solvent extraction compensates for 15-30% analyte losses that would otherwise produce systematic underestimation of enzymatic activity [6]. This application supports studies of phospholipid remodeling, Lands' cycle enzymology, and drug target validation where precise quantification of lyso-PE turnover is mechanistically informative.

Application

Selection Property

Validation Focus

Human plasma lyso-PE biomarker studies

Matrix-effect and extraction recovery correction

Quantification accuracy in research matrices

Multi-center lipidomics data harmonization

Standardized IS mixture (SPLASH/EquiSPLASH)

Inter-laboratory reproducibility review

LC-MS/MS method validation workflows

Glycerol-backbone deuterated IS stability

Bioanalytical validation review context

In vitro lyso-PE enzymatic turnover assays

Post-incubation extraction recovery correction

Enzymatic activity quantification accuracy

• [1] Misu H, Takayama H, Saito Y, et al. Analysis of serum lysophosphatidylethanolamine levels in patients with non-alcoholic fatty liver disease by liquid chromatography-tandem mass spectrometry. Anal Bioanal Chem. 2020;412:6487-6496. View Source
• [2] Misu H, Takayama H, Saito Y, et al. Analysis of serum lysophosphatidylethanolamine levels in patients with non-alcoholic fatty liver disease by liquid chromatography-tandem mass spectrometry. Anal Bioanal Chem. 2020;412:6487-6496. (LLOQ for LysoPE species: 1.0-5.0 pmol/mL) View Source
• [3] Bowden JA, Heckert A, Ulmer CZ, et al. Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950—Metabolites in Frozen Human Plasma. J Lipid Res. 2017;58(12):2275-2288. View Source
• [4] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [5] Grocholska P, Bąchor R. Trends in the hydrogen-deuterium exchange at the carbon centers: preparation of internal standards for quantitative analysis by LC-MS. Molecules. 2021;26(10):2989. View Source
• [6] Lange M, Ni Z, Criscuolo A, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST SRM 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412:3573-3584. View Source